Cas no 2138562-57-7 (1-[5-hydroxy-2-(2-methylbutan-2-yl)cyclohexyl]-3-methyl-2,3-dihydro-1H-imidazol-2-one)

• Product Name: 1-[5-hydroxy-2-(2-methylbutan-2-yl)cyclohexyl]-3-methyl-2,3-dihydro-1H-imidazol-2-one
• CAS No: 2138562-57-7
• MF: C₁₅H₂₆N₂O₂
• MW: 266.379144191742
• CID: 6234681
• PubChem ID: 165491653
• Update Time: 2025-07-02

1-[5-hydroxy-2-(2-methylbutan-2-yl)cyclohexyl]-3-methyl-2,3-dihydro-1H-imidazol-2-one Chemical and Physical Properties

Names and Identifiers

• 1-[5-hydroxy-2-(2-methylbutan-2-yl)cyclohexyl]-3-methyl-2,3-dihydro-1H-imidazol-2-one
• EN300-1160016
• 2138562-57-7

• Inchi： 1S/C15H26N2O2/c1-5-15(2,3)12-7-6-11(18)10-13(12)17-9-8-16(4)14(17)19/h8-9,11-13,18H,5-7,10H2,1-4H3
• InChI Key： YLYKSMORCGHPJW-UHFFFAOYSA-N
• SMILES： OC1CCC(C(C1)N1C=CN(C)C1=O)C(C)(C)CC

Computed Properties

• Exact Mass: 266.199428076g/mol
• Monoisotopic Mass: 266.199428076g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 378
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 43.8Ų

Additional information on 1-[5-hydroxy-2-(2-methylbutan-2-yl)cyclohexyl]-3-methyl-2,3-dihydro-1H-imidazol-2-one

1-[5-hydroxy-2-(2-methylbutan-2-yl)cyclohexyl]-3-methyl-2,3-dihydro-1H-imidazol-2-one (CAS No. 2138562-57-7): A Comprehensive Overview

1-[5-hydroxy-2-(2-methylbutan-2-yl)cyclohexyl]-3-methyl-2,3-dihydro-1H-imidazol-2-one (CAS No. 2138562-57-7) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of imidazolidinones, which are known for their diverse biological activities, including anti-inflammatory, analgesic, and neuroprotective properties.

The molecular structure of 1-[5-hydroxy-2-(2-methylbutan-2-yl)cyclohexyl]-3-methyl-2,3-dihydro-1H-imidazol-2-one is characterized by a cyclohexyl ring substituted with a hydroxyl group and a 2-methylbutan-2-yl group, along with an imidazolidinone moiety. The presence of these functional groups imparts specific chemical and biological properties to the compound, making it a subject of extensive research in various areas of pharmaceutical science.

Recent studies have highlighted the potential of 1-[5-hydroxy-2-(2-methylbutan-2-yl)cyclohexyl]-3-methyl-2,3-dihydro-1H-imidazol-2-one in the treatment of neurodegenerative diseases. A study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits significant neuroprotective effects by inhibiting the production of reactive oxygen species (ROS) and reducing neuronal cell death. The mechanism of action involves the modulation of intracellular signaling pathways, such as the PI3K/Akt pathway, which plays a crucial role in cell survival and apoptosis.

In addition to its neuroprotective properties, 1-[5-hydroxy-2-(2-methylbutan-2-yl)cyclohexyl]-3-methyl-2,3-dihydro-1H-imidazol-2-one has shown promise in the management of chronic pain. Research conducted at the University of California, San Francisco, revealed that this compound effectively reduces pain sensitivity by targeting specific pain receptors and modulating nociceptive pathways. The findings suggest that it could be a valuable addition to the arsenal of analgesic drugs currently available.

The pharmacokinetic profile of 1-[5-hydroxy-2-(2-methylbutan-2-yl)cyclohexyl]-3-methyl-2,3-dihydro-1H-imidazol-2-one has also been extensively studied. Preclinical data indicate that it has favorable oral bioavailability and a long half-life, making it suitable for once-daily dosing regimens. These properties are particularly advantageous for chronic conditions where patient compliance is critical.

Safety and toxicity assessments have shown that 1-[5-hydroxy-2-(2-methylbutan-2-yl)cyclohexyl]-3-methyl-2,3-dihydro-1H-imidazol-2-one is well-tolerated at therapeutic doses. Animal studies have not reported any significant adverse effects or organ toxicity, further supporting its potential for clinical development. However, ongoing research is necessary to fully understand its long-term safety profile and to identify any potential side effects that may arise during extended use.

The synthesis of 1-[5-hydroxy-2-(2-methylbutan-2-yl)cyclohexyl]-3-methyl-2,3-dihydro-1H-imidazol-2-one has been optimized to ensure high yield and purity. Various synthetic routes have been explored, including multistep processes involving ring closure and functional group modifications. The ability to produce this compound on a large scale is crucial for its commercialization and widespread use in clinical settings.

In conclusion, 1-[5-hydroxy-2-(2-methylbutan-2-y)cyclohexyl]-3-methyl--dihydro--H-imidazol---one (CAS No. 2138562–57–7) represents a promising candidate for the development of new therapeutic agents targeting neurodegenerative diseases and chronic pain. Its unique chemical structure and favorable pharmacological properties make it an attractive molecule for further investigation and clinical trials. As research in this area continues to advance, it is anticipated that this compound will play a significant role in improving patient outcomes and enhancing the quality of life for individuals suffering from these debilitating conditions.